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Compound of Interest

Compound Name:
3-Chloro-4-fluoro-4'-

methoxybenzophenone

CAS No.: 760192-87-8

Cat. No.: B1323946

Get Quote

Executive Summary: The Diaryl Ketone Scaffold
In the landscape of modern medicinal chemistry, 3-Chloro-4-fluoro-4'-
methoxybenzophenone (CAS 760192-87-8) represents a high-value "privileged structure." It

serves as a critical building block for diarylmethyl and diaryl ether pharmacophores, widely

utilized in the development of SGLT2 inhibitors (metabolic disease), kinase inhibitors

(oncology), and anti-inflammatory agents.

This guide moves beyond simple catalog listings to provide a rigorous technical analysis of the

compound's synthesis, critical quality attributes (CQAs), and the global supplier landscape. It is

designed to empower research teams to distinguish between "catalog chemical" grade and

"pharmaceutical intermediate" grade materials.

Chemical Profile & Technical Specifications[1][2][3]
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Property Specification

IUPAC Name
(3-Chloro-4-fluorophenyl)(4-

methoxyphenyl)methanone

CAS Number 760192-87-8

Molecular Formula C₁₄H₁₀ClFO₂

Molecular Weight 264.68 g/mol

Core Scaffold Benzophenone

Key Functionality
Electrophilic Carbonyl (C=O), Labile Fluorine

(SNAr active), Methoxy handle

Solubility
Soluble in DCM, DMSO, Ethyl Acetate; Insoluble

in Water

Appearance White to off-white crystalline powder

Structural Significance
The compound features two distinct aromatic rings with orthogonal reactivity:

Ring A (3-Cl, 4-F): The fluorine atom at the 4-position is activated for Nucleophilic Aromatic

Substitution (SNAr), allowing for the introduction of amines or ethers (common in kinase

inhibitors). The chlorine provides a handle for palladium-catalyzed cross-coupling

(Suzuki/Buchwald).

Ring B (4-OMe): The methoxy group acts as a protected phenol, which can be demethylated

to reveal a hydroxyl group for further derivatization or hydrogen bonding.

Synthetic Route & Process Causality
Understanding the synthesis is mandatory for evaluating supplier quality. The presence of

specific impurities reveals the manufacturing route and the supplier's process control capability.

The Friedel-Crafts Acylation Protocol
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The dominant industrial route involves the Friedel-Crafts acylation of Anisole with 3-Chloro-4-

fluorobenzoyl chloride.

Why this route?

Regioselectivity: The methoxy group of anisole is a strong ortho, para-director. Steric

hindrance favors the para position, yielding the desired 4'-methoxy product.

Cost Efficiency: Reagents are readily available commodity chemicals.

Critical Process Parameters (CPPs):

Temperature Control (<5°C): Essential to prevent demethylation of the methoxy group by the

Lewis Acid (AlCl₃), which would yield the phenolic impurity (4'-hydroxy derivative).

Moisture Control: Strictly anhydrous conditions are required to maintain catalyst activity and

prevent hydrolysis of the acid chloride.

Synthesis Workflow Diagram
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Caption: Figure 1. Industrial synthesis workflow via Friedel-Crafts acylation, highlighting critical

control points for isomer and demethylation impurities.

Quality Control & Impurity Profiling
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When sourcing this intermediate, a Certificate of Analysis (CoA) listing "Purity >97%" is

insufficient. You must request data on specific impurities that affect downstream chemistry.

Impurity Type Origin
Risk to Drug
Development

Detection Method

Ortho-Isomer

Regio-isomerism

during acylation (2'-

methoxy)

Creates inseparable

isomers in final API;

alters SAR data.

¹H-NMR (distinct

methoxy shift)

Phenolic Derivative
AlCl₃-mediated

demethylation

Competes in

subsequent

alkylation/coupling

reactions.

HPLC (Polar peak),

LC-MS

Acid Hydrolysis
Residual 3-Chloro-4-

fluorobenzoic acid

Quenches bases

(e.g., LiHMDS) in next

steps.

Acid-Base Titration /

HPLC

Residual Aluminum
Poor workup of Lewis

Acid

Poisons Palladium

catalysts in

downstream Suzuki

couplings.

ICP-MS

Self-Validating Protocol:

NMR Check: The methoxy singlet for the para-isomer typically appears around 3.8-3.9 ppm.

Any singlet around 3.6-3.7 ppm suggests the ortho-isomer.

Functional Test: Perform a small-scale SNAr reaction with a secondary amine. If yield is low,

check for residual Aluminum (catalyst poison) or Hydrolysis products (proton source).

Strategic Supplier Landscape
Suppliers are categorized by their ability to support different stages of drug development.

Tier 1: Validated Research Suppliers (Gram to Kg Scale)
Best for: Early-stage discovery, SAR studies, Reference Standards.
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Rieke Metals (USA)

Catalog: #5051-34

Strength: High reliability, specializes in organometallic precursors. Likely offers highly

active "Rieke" grade reagents if further metalation is required.

Data: typically provides full NMR/HPLC characterization.

Ambeed (USA/Global)

Role: Major aggregator with reliable stock. Good for rapid delivery of gram quantities.

Note: Verify batch origin; often repackages from bulk manufacturers.

MilliporeSigma / Aldrich (Global)

Role: The "Gold Standard" for analytical reference.

Limitation: High cost per gram; not viable for scale-up.

Tier 2: Bulk Manufacturing Partners (Kg to Metric Ton)
Best for: Process development, Pilot plant runs, GMP starting materials.

Appchem (China)

Capability: Specializes in fluorinated benzophenones.

Verification Needed: Explicitly request "Isomer Purity" data. Ensure they distinguish

between the 3-chloro and 4-chloro isomers.

Sino-High (China)

Capability: Large-scale benzophenone synthesis.

Strategy: Engage for custom synthesis if the specific CAS is not in stock. They have the

raw material supply chain (fluorobenzene derivatives) to manufacture this rapidly.
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Capot Chemical (China)

Role: Fine chemical custom synthesis. often bridges the gap between catalog and bulk.

Procurement Strategy: The "3-Pillar" Verification
Do not issue a Purchase Order (PO) without these three confirmations:

The "Isomer Clause": The quote must specify "Para-isomer >98%". Many cheap suppliers

sell a mix of ortho/para as "Methoxybenzophenone derivative."

The "Metal Clause": Request an elemental analysis for Aluminum (Al) and Iron (Fe) if you

intend to use this in catalytic cross-coupling. Limits should be <20 ppm.

The "Structure Confirmation": Demand a ¹H-NMR spectrum of the current batch.

Look for: Two distinct multiplets in the aromatic region (3 protons for Ring A, 4 protons for

Ring B) and a clean methoxy singlet.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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